N-[[(1R,2S)-2-hydroxycyclohexyl]methyl]-6-methoxypyrimidine-4-carboxamide

• IUPAC Name: N-[[(1R,2S)-2-hydroxycyclohexyl]methyl]-6-methoxypyrimidine-4-carboxamide
• InChI: InChI=1S/C13H19N3O3/c1-19-12-6-10(15-8-16-12)13(18)14-7-9-4-2-3-5-11(9)17/h6,8-9,11,17H,2-5,7H2,1H3,(H,14,18)/t9-,11+/m1/s1
• InChI Key: HJHHIYSIDRTHJK-KOLCDFICSA-N
• Canonical SMILES: COC1=NC=NC(=C1)C(=O)NCC2CCCCC2O
• Isomeric SMILES: COC1=NC=NC(=C1)C(=O)NC[C@H]2CCCC[C@@H]2O
• Molecular Formula: C13H19N3O3
• Molecular Weight: 265.31 g/mol

Description

N-[[(1R,2S)-2-hydroxycyclohexyl]methyl]-6-methoxypyrimidine-4-carboxamide is a synthetic compound with potential therapeutic applications. It has been studied extensively for its mechanism of action and biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-[[(1R,2S)-2-hydroxycyclohexyl]methyl]-6-methoxypyrimidine-4-carboxamide involves the modulation of the endocannabinoid system. It acts as a selective agonist of the cannabinoid receptor type 2 (CB2), which is primarily expressed in immune cells and has been shown to have anti-inflammatory and immunomodulatory effects. It also has a low affinity for the cannabinoid receptor type 1 (CB1), which is primarily expressed in the central nervous system and is responsible for the psychoactive effects of cannabinoids.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, inhibit the activation of immune cells such as microglia and astrocytes, and reduce oxidative stress and neuroinflammation. It has also been shown to have analgesic effects and to reduce neuropathic pain.

Advantages and Limitations for Lab Experiments

One advantage of N-[[(1R,2S)-2-hydroxycyclohexyl]methyl]-6-methoxypyrimidine-4-carboxamide is its selectivity for the CB2 receptor, which allows for targeted modulation of the endocannabinoid system without the psychoactive effects associated with CB1 receptor activation. However, one limitation is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are a number of future directions for research on N-[[(1R,2S)-2-hydroxycyclohexyl]methyl]-6-methoxypyrimidine-4-carboxamide. One area of interest is its potential use in the treatment of multiple sclerosis, as it has been shown to reduce inflammation and neurodegeneration in animal models of the disease. Another area of interest is its potential use in the treatment of neuropathic pain, as it has been shown to have analgesic effects in animal models. Additionally, further research is needed to optimize its pharmacokinetic properties and to explore its potential use in combination with other therapeutic agents.

Synthesis Methods

The synthesis method of N-[[(1R,2S)-2-hydroxycyclohexyl]methyl]-6-methoxypyrimidine-4-carboxamide involves the reaction of 6-methoxypyrimidine-4-carboxylic acid with (1R,2S)-2-hydroxycyclohexylmethylamine in the presence of a coupling agent such as DIC (N,N'-diisopropylcarbodiimide) or EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a catalyst such as DMAP (4-dimethylaminopyridine). The resulting compound is then purified by column chromatography or recrystallization.

Scientific Research Applications

N-[[(1R,2S)-2-hydroxycyclohexyl]methyl]-6-methoxypyrimidine-4-carboxamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and neuroprotective properties. It has also been studied for its potential use in the treatment of neuropathic pain, multiple sclerosis, and other neurological disorders.